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Compound of Interest

Compound Name: 4-Fluoro-5-hydroxyquinoline

Cat. No.: B11922153

Get Quote

CAS Number: 1261625-23-3 Formula: C

H

FNO Synonyms: 4-Fluoro-5-quinolinol[1]

Part 1: Executive Safety Summary
Immediate Action Required: Treat this compound as a halogenated organic hazard. While

specific GHS data for this isomer is limited, structural analogs (e.g., 4-Fluoro-8-

hydroxyquinoline) exhibit acute toxicity (H302) and severe irritation (H315, H319, H335).

Core Disposal Directive:

Do NOT dispose of down the drain (sewer).[2]

Do NOT mix with non-halogenated solvents (increases disposal cost and complexity).

MUST be incinerated at a facility equipped with flue gas scrubbing to neutralize Hydrogen

Fluoride (HF) gas generated during combustion.
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Chemical Hazard Profile
Property Specification Operational Implication

Physical State Solid (Powder)

Dust generation risk; requires

N95/P100 respiratory

protection.

Reactivity Amphoteric / Weak Acid
Incompatible with strong

oxidizers and strong bases.

Combustion Byproducts

HF, NO

, CO, CO

Critical: Thermal

decomposition releases

corrosive Hydrogen Fluoride

gas.

Water Solubility Low / Insoluble

Aqueous decontamination

requires organic co-solvents or

pH adjustment.

Part 2: Pre-Disposal Preparation & Segregation
Effective disposal begins at the bench. Segregating waste streams prevents dangerous cross-

reactions and ensures regulatory compliance (RCRA).

Waste Stream Segregation Logic
You must separate 4-Fluoro-5-hydroxyquinoline waste from general organic waste due to its

fluorine content.

Solid Waste: Contaminated gloves, paper towels, and pure solid substance.

Liquid Waste (Halogenated): Mother liquors or solutions containing the compound (e.g.,

dissolved in DCM, Chloroform, or DMSO).

Wash Waters: Aqueous rinses from glassware.

Container Selection & Labeling
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Solid Waste: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is acceptable

but poses a breakage risk.

Liquid Waste: Use amber glass or HDPE bottles. Do not use metal containers if the solution

is acidic, as HF generation (if decomposition occurs) will corrode metal.

Labeling:

Primary Label: "HAZARDOUS WASTE - HALOGENATED ORGANIC."

Constituents: Clearly list "4-Fluoro-5-hydroxyquinoline" and the solvent used (e.g.,

"Dichloromethane").

Hazard Checkbox: Mark "Toxic" and "Irritant."

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Substance Disposal
Scenario: Expired reagent or contaminated solid debris.

PPE Donning: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab

coat. Use a fume hood to minimize dust inhalation.

Containment: Transfer the solid material into a dedicated Halogenated Solid Waste

container.

Debris Management: Any spatula, weigh boat, or paper towel used must also go into this

container.

Sealing: Cap the container tightly. Wipe the exterior with a damp paper towel (solvent-

dampened if necessary) to remove dust residues. Place this wipe inside the container before

final sealing.

Logistics: Move to the satellite accumulation area. Request pickup for "High-Temperature

Incineration."

Protocol B: Liquid Waste (Solutions)
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Scenario: Reaction mixtures or mother liquors.

Solvent Compatibility Check: Ensure the solvent is compatible with the waste container

(HDPE or Glass).

Transfer: Pour the solution into the Halogenated Solvent Waste carboy.

Why? Even if the solvent is non-halogenated (e.g., Methanol), the presence of the

fluorinated solute classifies the entire mixture as halogenated waste for disposal purposes.

Rinsing: Rinse the original vessel with a small volume of compatible solvent (e.g., Acetone or

DCM) and add this rinse to the waste carboy.

No Aqueous Mixing: Do not pour aqueous buffers into this organic waste container unless

specifically authorized by your EHS officer, as phase separation can complicate incineration.

Protocol C: Spill Response Workflow
Scenario: Accidental release of powder on the benchtop.
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Spill Detected

Assess Volume & Hazard
(< 10g vs > 10g)

Don PPE:
Nitrile Gloves, Goggles, N95 Mask

Containment:
Cover with absorbent pads

(Avoid dust generation)

Wet Wipe Method:
Use solvent-dampened pads

(Ethanol/Acetone)

Disposal:
Place all pads in

Halogenated Solid Waste

Final Decon:
Wash surface with soap & water

Click to download full resolution via product page

Figure 1: Immediate response workflow for solid spills of 4-Fluoro-5-hydroxyquinoline.

Part 4: Technical Rationale & Causality
Why Incineration with Scrubbing?
Standard incineration is insufficient. When 4-Fluoro-5-hydroxyquinoline (C
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H

FNO) burns, the fluorine atom is released as Hydrogen Fluoride (HF).

Mechanism:

Risk: HF is highly corrosive to incinerator linings and toxic if released into the atmosphere.

Solution: Licensed facilities use alkaline scrubbers (e.g., Calcium Hydroxide) to capture HF

as Calcium Fluoride (CaF

), a stable solid.

Why Avoid Bleach/Oxidizers?
While bleach is a common decontaminant for biologicals, it should be avoided for this chemical.

Risk: Strong oxidation of hydroxyquinolines can be exothermic and may generate complex

chlorinated/fluorinated byproducts that are more toxic or reactive than the parent compound.

Protocol: Use simple solvent dissolution (Ethanol/Acetone) for cleaning, followed by soap

and water.

Part 5: Regulatory Compliance (RCRA Context)
In the United States, this compound falls under RCRA (Resource Conservation and Recovery

Act) guidelines.

Waste Code: While not explicitly listed as a "U" or "P" listed waste by specific name, it

defaults to D001 (Ignitable) if in flammable solvent, or must be characterized as Halogenated

Organic Waste due to the fluorine substituent.

Generator Status: You must track the weight of this waste. If you generate >1 kg of acutely

hazardous waste (or >100 kg of non-acute hazardous waste) per month, your facility's

generator status may change.

Disposal Decision Matrix
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Waste Material Physical State?

Solid / PowderSolid

Liquid / Solution

Liquid

Bin: Halogenated
Solid Waste

Contains Halogens? Bin: Halogenated
Solvent Waste

Yes (Always for this cmpd)

Click to download full resolution via product page

Figure 2: Decision matrix for categorizing waste streams containing 4-Fluoro-5-
hydroxyquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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